2-Amino-3-(3-chloro-5-fluorophenyl)propanoic acid
Overview
Description
“2-Amino-3-(3-chloro-5-fluorophenyl)propanoic acid” is a chemical compound that falls under the category of amino acids . It has a complex structure that includes an amino group, a carboxyl group, and a side chain or R group . The side chain in this case is a phenyl ring with chlorine and fluorine substituents .
Molecular Structure Analysis
The molecular structure of “2-Amino-3-(3-chloro-5-fluorophenyl)propanoic acid” is likely to be similar to other amino acids, with the unique aspect being the phenyl ring with chlorine and fluorine substituents in the side chain . The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.Chemical Reactions Analysis
As an amino acid, “2-Amino-3-(3-chloro-5-fluorophenyl)propanoic acid” would be expected to participate in reactions typical of amino acids, such as peptide bond formation . The presence of the halogen substituents on the phenyl ring could also influence its reactivity and the types of reactions it can undergo.Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Amino-3-(3-chloro-5-fluorophenyl)propanoic acid” would be influenced by its structure. As an amino acid, it would be expected to have properties such as solubility in water and a specific isoelectric point . The presence of the halogen substituents could influence properties such as melting point and boiling point .Scientific Research Applications
- Specific indole derivatives, including (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide, demonstrated anti-inflammatory and analgesic activities .
Anti-Inflammatory and Analgesic Properties
AMPA Potentiators
Future Directions
Mechanism of Action
Target of Action
It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors . This suggests that 2-Amino-3-(3-chloro-5-fluorophenyl)propanoic acid may also interact with various biological targets.
Biochemical Pathways
It is known that similar compounds, such as indole derivatives, can influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that 2-Amino-3-(3-chloro-5-fluorophenyl)propanoic acid may also affect multiple biochemical pathways.
Action Environment
It is known that factors such as temperature, ph, and the presence of other compounds can affect the activity of similar compounds .
properties
IUPAC Name |
2-amino-3-(3-chloro-5-fluorophenyl)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClFNO2/c10-6-1-5(2-7(11)4-6)3-8(12)9(13)14/h1-2,4,8H,3,12H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DORXZOHSYXOQIU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)Cl)CC(C(=O)O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-(3-chloro-5-fluorophenyl)propanoic acid | |
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